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Compound of Interest

Compound Name: NH2-PEG7

Cat. No.: B605468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, reactivity, and

practical applications of amine-terminated polyethylene glycol with a chain length of seven

ethylene glycol units (NH2-PEG7). The content is designed to equip researchers and

professionals in drug development and bioconjugation with the necessary knowledge to

effectively utilize this versatile molecule.

Introduction to NH2-PEG7
NH2-PEG7 is a monodisperse polyethylene glycol (PEG) derivative featuring a primary amine

group at one terminus. This structure imparts water solubility and biocompatibility, characteristic

of the PEG moiety, combined with the reactive potential of the terminal amine. These properties

make NH2-PEG7 a valuable tool in a multitude of biomedical applications, including

bioconjugation, drug delivery, nanoparticle functionalization, and surface modification. The

primary amine group serves as a versatile handle for covalent attachment to various functional

groups, enabling the precise engineering of novel biomaterials and therapeutics.

Chemical Properties and Reactivity
The reactivity of NH2-PEG7 is primarily dictated by the nucleophilic character of its terminal

primary amine. This amine group readily participates in reactions with a variety of electrophilic

functional groups to form stable covalent bonds. The most common and well-characterized
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reaction is with activated esters, particularly N-hydroxysuccinimide (NHS) esters, to form a

stable amide bond.[1][2]

Reaction with Activated Esters (NHS Esters)
The reaction of NH2-PEG7 with an NHS ester proceeds via a nucleophilic acyl substitution

mechanism. The lone pair of electrons on the nitrogen atom of the primary amine attacks the

electrophilic carbonyl carbon of the NHS ester. This leads to the formation of a tetrahedral

intermediate, which subsequently collapses to release the N-hydroxysuccinimide leaving group

and form a highly stable, irreversible amide bond.[3]

Key Factors Influencing the Reaction:

pH: The pH of the reaction medium is a critical parameter. The primary amine of NH2-PEG7
must be in its deprotonated, nucleophilic state to react with the NHS ester. Therefore, the

reaction is most efficient at a pH range of 7.2 to 8.5.[1][3][4] At lower pH values, the amine

group is protonated (-NH3+), rendering it non-nucleophilic and significantly slowing down or

preventing the reaction.

Hydrolysis of NHS Esters: A significant competing reaction is the hydrolysis of the NHS ester,

where it reacts with water to regenerate the carboxylic acid and release NHS. The rate of

hydrolysis is also pH-dependent and increases with increasing pH.[3][4] This underscores

the importance of optimizing the reaction pH to favor aminolysis over hydrolysis. The half-life

of NHS esters can be as short as 10 minutes at pH 8.6, highlighting the need for timely

reactions.[4]

Concentration of Reactants: Higher concentrations of both NH2-PEG7 and the NHS ester-

containing molecule will favor the bimolecular aminolysis reaction over the unimolecular

hydrolysis of the NHS ester.[3]

Temperature: The reaction is typically carried out at room temperature or 4°C. Lower

temperatures can help to minimize the rate of NHS ester hydrolysis, thereby increasing the

conjugation efficiency.[1]

Solvent: While the reaction is often performed in aqueous buffers, organic solvents like

DMSO or DMF can be used to dissolve hydrophobic reactants before their addition to the

aqueous reaction mixture.[1]
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The following diagram illustrates the general reaction mechanism between an amine-

terminated PEG, such as NH2-PEG7, and an NHS ester.

NH2-PEG7 H₂N-(CH₂CH₂O)₇-R'
Amide Conjugate R-C(=O)NH-(CH₂CH₂O)₇-R'

Nucleophilic Attack

NHS Ester R-C(=O)O-N(C=O)₂CH₂CH₂

N-Hydroxysuccinimide HO-N(C=O)₂CH₂CH₂
Leaving Group

Workflow for Nanoparticle Functionalization and Targeting

Start: Carboxylated Nanoparticle

Carboxyl Group Activation EDC / NHS in MES Buffer, pH 6.0

Wash to Remove Excess EDC/NHS

Conjugation with NH2-PEG7 PBS, pH 7.2-7.5

Wash to Remove Excess NH2-PEG7

Targeting Ligand Conjugation (e.g., Antibody, Peptide)

Drug Loading (e.g., Doxorubicin)

End: Targeted Drug Delivery | Nanoparticle

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b605468?utm_src=pdf-body
https://www.benchchem.com/product/b605468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

